molecular formula C7H15NO B3376787 2-Ethyl-2-methylmorpholine CAS No. 1240527-64-3

2-Ethyl-2-methylmorpholine

Cat. No. B3376787
CAS RN: 1240527-64-3
M. Wt: 129.2 g/mol
InChI Key: DMUXSRMSHNYAGZ-UHFFFAOYSA-N
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Description

2-Ethyl-2-methylmorpholine is a chemical compound with the CAS Number: 1240527-64-3 . It has a molecular weight of 129.2 and is a liquid at room temperature . The IUPAC name for this compound is 2-ethyl-2-methylmorpholine .


Synthesis Analysis

The synthesis of morpholines and their carbonyl-containing analogs has been achieved from 1,2-amino alcohols, aziridines, epoxides, and related compounds . A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides .


Molecular Structure Analysis

The molecular structure of 2-Ethyl-2-methylmorpholine is represented by the InChI Code: 1S/C7H15NO/c1-3-7(2)6-8-4-5-9-7/h8H,3-6H2,1-2H3 . This indicates that the compound contains 7 carbon atoms, 15 hydrogen atoms, and 1 oxygen atom .


Physical And Chemical Properties Analysis

2-Ethyl-2-methylmorpholine is a liquid at room temperature . It has a molecular weight of 129.2 .

Scientific Research Applications

Chemical Synthesis

2-Ethyl-2-methylmorpholine is used in chemical synthesis . It’s a liquid compound with a molecular weight of 129.2 . It’s used in various chemical reactions due to its unique structure and properties .

Synthesis of Morpholines

Morpholines, including 2-Ethyl-2-methylmorpholine, are synthesized from 1,2-amino alcohols, aziridines, epoxides, and related compounds . This process has attracted significant attention due to the widespread availability of morpholines in natural products and biologically relevant compounds .

Production of Biologically Active Molecules

Morpholines, such as 2-Ethyl-2-methylmorpholine, are frequently found in biologically active molecules and pharmaceuticals . They are used in the production of these molecules due to their unique chemical properties .

Thermochemical Studies

A thermochemical study of N-methylmorpholine and N-ethylmorpholine compounds was performed to evaluate and understand the energetic effects inherent to the replacement of the hydrogen of the amino group by an alkyl group in the morpholine scaffold . This kind of study helps in understanding the energy dynamics of these compounds .

Development of New Heterocyclic Systems

2-Ethyl-2-methylmorpholine has been used in the development of new morpholine-containing heterocyclic systems . These new systems have potential applications in various fields of chemistry .

Transition Metal Catalysis

Recent advances in the synthesis of morpholines have involved the use of transition metal catalysis . 2-Ethyl-2-methylmorpholine can be used in these processes, contributing to the development of new synthetic methods .

Safety and Hazards

The safety information for 2-Ethyl-2-methylmorpholine includes several hazard statements: H227, H315, H318, H335 . These indicate that the compound is combustible, can cause skin irritation, can cause serious eye damage, and may cause respiratory irritation .

properties

IUPAC Name

2-ethyl-2-methylmorpholine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H15NO/c1-3-7(2)6-8-4-5-9-7/h8H,3-6H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DMUXSRMSHNYAGZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1(CNCCO1)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H15NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID201311292
Record name 2-Ethyl-2-methylmorpholine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID201311292
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

129.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Ethyl-2-methylmorpholine

CAS RN

1240527-64-3
Record name 2-Ethyl-2-methylmorpholine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1240527-64-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-Ethyl-2-methylmorpholine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID201311292
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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